Cas no 1805477-20-6 (4-Amino-3-bromo-2-(trifluoromethoxy)benzyl alcohol)

• Product Name: 4-Amino-3-bromo-2-(trifluoromethoxy)benzyl alcohol
• CAS No: 1805477-20-6
• MF: C₈H₇BrF₃NO₂
• MW: 286.045892000198
• CID: 4963758
• Update Time: 2025-05-20

4-Amino-3-bromo-2-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-2-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H7BrF3NO2/c9-6-5(13)2-1-4(3-14)7(6)15-8(10,11)12/h1-2,14H,3,13H2
• InChI Key： AEYSZOIXXOIQRN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(CO)=C1OC(F)(F)F)N

Computed Properties

• Exact Mass: 284.96123 g/mol
• Monoisotopic Mass: 284.96123 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.05
• XLogP3: 2.2
• Topological Polar Surface Area: 55.5

Additional information on 4-Amino-3-bromo-2-(trifluoromethoxy)benzyl alcohol

4-Amino-3-Bromo-2-(Trifluoromethoxy)Benzyl Alcohol: A Comprehensive Overview

4-Amino-3-bromo-2-(trifluoromethoxy)benzyl alcohol (CAS No. 1805477-20-6) is a versatile organic compound with significant applications in various fields of chemistry, particularly in pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes an amino group (-NH₂), a bromine atom, and a trifluoromethoxy group (-OCF₃) attached to a benzyl alcohol framework. The combination of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

The synthesis of 4-amino-3-bromo-2-(trifluoromethoxy)benzyl alcohol involves multi-step reactions, often starting from aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing the brominated aromatic ring, while the introduction of the trifluoromethoxy group is typically achieved through nucleophilic aromatic substitution under specific conditions.

One of the most notable applications of this compound is in drug discovery. The presence of the trifluoromethoxy group imparts unique electronic properties, making it an attractive candidate for designing bioactive molecules. Recent studies have highlighted its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial for treating various cancers. Additionally, the amino group provides sites for further functionalization, enabling the creation of diverse pharmacophores tailored to specific therapeutic targets.

In materials science, 4-amino-3-bromo-2-(trifluoromethoxy)benzyl alcohol has found utility as a building block for advanced polymers and coatings. Its ability to undergo polymerization under mild conditions makes it ideal for producing high-performance materials with tailored properties such as thermal stability and UV resistance. Researchers have also explored its use in creating stimuli-responsive materials, where the bromine atom plays a critical role in modulating responsiveness to external stimuli like light or temperature.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that while 4-amino-3-bromo-2-(trifluoromethoxy)benzyl alcohol exhibits moderate biodegradability, its persistence in certain environmental matrices raises concerns about long-term ecological effects. To address this, scientists are investigating greener synthesis routes and degradation pathways to minimize its environmental footprint.

Looking ahead, the demand for 4-amino-3-bromo-2-(trifluoromethoxy)benzyl alcohol is expected to grow due to its expanding applications in both academia and industry. Ongoing research focuses on optimizing its synthesis, exploring novel applications, and understanding its environmental behavior to ensure sustainable use.